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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

Application Notes and Protocols for 3-
Methoxybutan-1-ol
These notes provide comprehensive guidance for researchers, scientists, and drug

development professionals on the safe handling and storage of 3-Methoxybutan-1-ol (CAS

No. 2517-43-3). Adherence to these protocols is critical to ensure personnel safety and

maintain experimental integrity.

Hazard Identification and Classification
3-Methoxybutan-1-ol is classified as a hazardous substance.[1] It is a flammable liquid and

vapor.[2] While extensive toxicological properties have not been fully investigated, it may cause

irritation to the eyes, skin, and respiratory tract.[3] Ingestion may be harmful and can cause

irritation of the digestive tract.[1][3]

GHS Hazard Statements:

H227: Flammable liquid.[4]

H303: May be harmful if swallowed.[4]
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Proper handling and storage procedures are informed by the physical and chemical properties

of the substance. The following table summarizes key quantitative data for 3-Methoxybutan-1-
ol.

Property Value Reference

Molecular Formula C5H12O2 [3]

Molecular Weight 104.15 g/mol [3]

Appearance Colorless liquid [1][3]

Boiling Point 161 °C @ 760 mmHg [3]

Melting Point -85 °C [3]

Flash Point 46 °C (114.8 °F) [3]

Autoignition Temp. 335 °C (635 °F) [1][3]

Vapor Pressure 1.2 mbar @ 20 °C [3]

Vapor Density 3.59 (Air = 1) [1][3]

Specific Gravity 0.928 g/cm³ [1][3]

Solubility
Miscible with most common

organic solvents
[1][3]

Explosion Limits
Lower: 1.50% vol, Upper:

12.70% vol
[3]

Protocols for Safe Handling and Storage
The following protocols outline the necessary procedures for handling and storing 3-
Methoxybutan-1-ol in a laboratory setting.

This protocol details the required engineering controls, personal protective equipment, and

general hygiene practices to minimize exposure risk.

3.1.1 Engineering Controls:
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Work should be conducted in a well-ventilated area.[3] Use adequate general or local

explosion-proof ventilation to maintain airborne levels at acceptable concentrations.[3]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of the handling area.[3][5]

3.1.2 Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles

conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][6]

Skin Protection: Wear appropriate protective gloves (e.g., Neoprene, PVC) to prevent skin

exposure.[1] Protective clothing should be worn to prevent skin contact.[3][4] An apron may

also be necessary.[1]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a

respiratory protection program that meets OSHA's 29 CFR 1910.134 and ANSI Z88.2

requirements or European Standard EN 149 must be followed.[2][3]

3.1.3 Handling Procedures:

Avoid contact with eyes, skin, and clothing.[3]

Keep the chemical away from heat, sparks, and open flames.[2][3]

Use spark-proof tools and explosion-proof equipment.[3][6]

Ground and bond containers when transferring material to prevent static discharge.[3][4]

Avoid ingestion and inhalation.[3]

Wash hands thoroughly after handling and before eating.[3][5]

Remove contaminated clothing and wash it before reuse.[3]

This protocol describes the requirements for the safe storage of 3-Methoxybutan-1-ol to
prevent hazardous reactions and maintain chemical stability.
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3.2.1 Storage Conditions:

Store in a designated flammables area.[2][3]

Keep containers tightly closed.[3][4][6]

Store in a cool, dry, and well-ventilated place away from sources of ignition.[3][4][6]

The recommended storage temperature is between 15 – 25 °C.[7]

Protect containers from physical damage.[8]

3.2.2 Incompatible Materials:

Store separately from strong oxidizing agents, acid anhydrides, and acid chlorides.[1][2][3]

Contact with these materials should be avoided.[1]

Avoid contact with aluminum, as it may result in the release of hydrogen gas.[1]

3.2.3 Container Management:

Store in original, properly labeled containers.[1][5]

Empty containers retain product residue (liquid and/or vapor) and can be dangerous. Do not

pressurize, cut, weld, braze, solder, drill, grind, or expose empty containers to heat, sparks,

or open flames.[2][3]

This protocol provides clear, step-by-step instructions for responding to emergencies such as

personal exposure, spills, or fire.

3.3.1 First-Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

Skin Contact: Remove all contaminated clothing. Flush skin with plenty of soap and water for

at least 15 minutes. Seek medical attention if irritation persists.[3][4]
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Inhalation: Remove the individual from exposure and move to fresh air immediately. If

breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek

immediate medical attention.[2][3]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Do not induce

vomiting. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[3][5]

3.3.2 Accidental Release Measures (Spills):

Remove all sources of ignition.[3][6]

Ensure adequate ventilation.[3]

Wear appropriate personal protective equipment as outlined in Protocol 1.[3]

Absorb the spill with an inert, non-combustible material such as vermiculite, sand, or earth.

[2][3]

Use a non-sparking tool to collect the absorbed material and place it into a suitable, closed

container for disposal.[3][6]

Prevent the spill from entering drains or waterways.[4][6]

3.3.3 Fire-Fighting Measures:

Suitable Extinguishing Media: For small fires, use dry chemical, carbon dioxide, water spray,

or alcohol-resistant foam. For large fires, use water spray, fog, or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use straight streams of water, as it may be

ineffective and spread the fire.[3]

Specific Hazards: The material is flammable. Vapors are heavier than air and may travel to a

source of ignition and flash back.[3] Containers may explode in the heat of a fire.[3]

Hazardous decomposition products include carbon monoxide and carbon dioxide.[2][3]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][3] Use a water spray to keep fire-exposed containers cool.[3][5]
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Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and storage of 3-
Methoxybutan-1-ol, from acquisition to disposal.
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Workflow for Safe Handling and Storage of 3-Methoxybutan-1-ol
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Caption: Safe handling and storage workflow for 3-Methoxybutan-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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